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Compound of Interest

Compound Name: 2-Aminophenylboronic acid

Cat. No.: B151050

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety and handling protocols for chemical reagents is paramount. This guide provides a
comprehensive overview of the safety precautions for 2-aminophenylboronic acid, a versatile
building block in organic synthesis.

Hazard Identification and Classification

2-Aminophenylboronic acid and its hydrochloride salt are classified as hazardous materials.
The primary hazards are skin, eye, and respiratory tract irritation.[1][2] Ingestion may also be
harmful.

GHS Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

H302: Harmful if swallowed.

Signal Word: Warning[3]

Hazard Pictogram:
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e GHSO07: Exclamation Mark][3]

The following diagram illustrates the primary hazard classifications and their corresponding
precautionary measures.

Primary Hazards Key Precautionary Measures

»-  H302: Harmful if I P270: Do not eat, drink or smoke when using

J H335: May cause respiratory irritation I =| P261: Avoid breathing dust |

2-Aminophenylboronic Acid E

>I H319: Causes serious eye irritation I I P280: Wear protective gloves/eye protection |»ff’| P264: Wash skin thoroughly after handling

P~ H315: Causes skin irritation

Click to download full resolution via product page
Caption: Hazard ldentification and Precautionary Linkages.

Physical and Chemical Properties

Understanding the physical and chemical properties of 2-aminophenylboronic acid is crucial
for its safe handling and storage.
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Property Value

Appearance White to light yellow crystalline powder.[2]
Molecular Formula CeHsBNO2[2][4]

Molecular Weight 136.95 g/mol [4]

Melting Point 179-180 °CJ5]

Soluble in water, alcohols, and some organic

Solubilit
Y solvents.[2]
Stabilit Stable under recommended storage conditions.
abili
Y It is hygroscopic and sensitive to moisture.[1][6]
o Incompatible with strong oxidizing agents,
Reactivity

strong acids, and strong bases.[1]

Handling and Storage Protocols

Adherence to proper handling and storage procedures is essential to minimize risk.
Handling:
o Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.[7]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.[6] A NIOSH/MSHA approved respirator should be used if exposure limits
are exceeded or if irritation is experienced.[1]

o Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work
area.[1] Contaminated clothing should be removed and washed before reuse.[1]

e Dust Formation: Avoid the formation of dust and aerosols.[6][7]
Storage:

o Conditions: Store in a cool, dry, and well-ventilated place.[1][7] The recommended storage
temperature is 2-8 °C.
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» Container: Keep the container tightly closed.[1][7]
e Inert Atmosphere: Store under an inert gas to protect from moisture.[1]
e Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong bases.[1]

The following workflow outlines the recommended procedure for handling 2-

aminophenylboronic acid.
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l
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'
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'
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:

Decontaminate & Remove PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Recommended Handling Workflow.
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First-Aid and Emergency Procedures

In the event of exposure or an accident, immediate and appropriate action is critical.

First-Aid Measures:

Exposure Route First-Aid Protocol

Move the victim to fresh air. If not breathing,
Inhalation give artificial respiration. Seek medical attention

if symptoms occur.[1]

Wash off immediately with plenty of water for at
) least 15 minutes.[1] Remove contaminated
Skin Contact ) o )
clothing. If skin irritation persists, call a

physician.[1]

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[1]
Eye Contact ]

Remove contact lenses if present and easy to

do. Seek medical attention.[1]

Clean mouth with water and drink plenty of
Ingestion water afterwards.[1] Do NOT induce vomiting.[6]

Seek medical attention.[1]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical, or
alcohol-resistant foam. No limitations on extinguishing agents are given for the substance
itself.

o Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating
gases and vapors, including carbon monoxide (CO), carbon dioxide (CO3), nitrogen oxides
(NOx), and hydrogen chloride gas (for the hydrochloride salt).[1]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1]
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Accidental Release Measures:

e Personal Precautions: Use personal protective equipment.[1] Avoid breathing dust and
contact with the substance. Ensure adequate ventilation.[1] Evacuate personnel to a safe
area.

e Environmental Precautions: Prevent the product from entering drains.

o Containment and Cleanup: Sweep up and shovel the material into suitable containers for
disposal.[1] Avoid generating dust.

The following decision tree illustrates the emergency response procedure for accidental
exposure.

Accidental Exposure Occurs

Initial Aisessment

Identify Exposure Route

Inhalation Skin Contact Eye Contact Ingestion

[mmediate Adtions

Y Y Y Y

Move to Fresh Air Wash with Plenty of Water Rinse Eyes for 15 mins Rinse Mouth, Drink Water

Medical Attention

Seek Medical Attention
(Provide SDS to physician)

Click to download full resolution via product page
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Caption: Emergency Response for Accidental Exposure.

Toxicological Information

The toxicological properties of 2-aminophenylboronic acid have not been fully investigated.
[1] No specific acute toxicity data, such as LD50 values, are readily available in the reviewed
safety data sheets. It is not classified as a carcinogen by IARC, NTP, or OSHA.

Disposal Considerations

Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[1] Do not allow the product to enter drains.

This guide is intended to provide comprehensive safety and handling information for 2-
aminophenylboronic acid. It is imperative that all users of this chemical familiarize
themselves with this information and the relevant Safety Data Sheet (SDS) before commencing
any work. Always prioritize safety in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of 2-
Aminophenylboronic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151050#safety-and-handling-precautions-for-2-
aminophenylboronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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